Cas no 6953-71-5 (a-D-Ribofuranoside, methyl2,3-O-(1-methylethylidene)-, 4-methylbenzenesulfonate (9CI))

• Product Name: a-D-Ribofuranoside, methyl2,3-O-(1-methylethylidene)-, 4-methylbenzenesulfonate (9CI)
• CAS No: 6953-71-5
• MF: C₁₆H₂₂O₇S
• MW: 358.406684398651
• CID: 518969
• PubChem ID: 236623
• Update Time: 2025-04-19

a-D-Ribofuranoside, methyl2,3-O-(1-methylethylidene)-, 4-methylbenzenesulfonate (9CI) Chemical and Physical Properties

Names and Identifiers

• a-D-Ribofuranoside, methyl2,3-O-(1-methylethylidene)-, 4-methylbenzenesulfonate (9CI)
• (3-methyl-6-propan-2-ylcyclohex-2-en-1-yl) formate
• 1-O-methyl-2,3-O-(1-methylethylidene)-5-O-(4-methylbenzenesulfonyl)-D-ribofuranoside
• 5-(4'-Methoxyphenyl)-2-furancarbonsaeuremethylester
• 5-(4-methoxy-phenyl)-furan-2-carboxylic acid methyl ester
• 5-(4-METHOXYPHENYL)FURAN-2-CARBOXYLIC ACID METHYL ESTER
• methyl 5-tosyl-5-deoxy-2,3-O-isopropyliden-D-ribofuranoside
• Methyl-5-p-methoxyphen
• SureCN4943612
• NSC-85192
• NSC39263
• NCIOpen2_009322
• NSC85192
• FT-0671876
• DTXSID60989504
• SCHEMBL13290042
• NSC-39263
• D-Ribofuranoside, methyl 2,3-O-(1-methylethylidene)-,4-methylbenzenesulfonate
• 6953-71-5
• NS00003867
• 13007-50-6
• Methyl 5-O-(4-methylbenzene-1-sulfonyl)-2,3-O-(1-methylethylidene)pentofuranoside

• Inchi： 1S/C16H22O7S/c1-10-5-7-11(8-6-10)24(17,18)20-9-12-13-14(15(19-4)21-12)23-16(2,3)22-13/h5-8,12-15H,9H2,1-4H3
• InChI Key： IAPMZKRZMYQZSW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC1C2C(C(OC)O1)OC(C)(C)O2

Computed Properties

• Exact Mass: 182.13074
• Monoisotopic Mass: 358.109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 88.7Ų

Experimental Properties

• PSA: 26.3
• LogP: 2.67250